Cas no 42087-82-1 (Methyl 2,6-dinitrobenzoate)

• Product Name: Methyl 2,6-dinitrobenzoate
• CAS No: 42087-82-1
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• MDL: MFCD18651712
• CID: 333102
• PubChem ID: 333850
• Update Time: 2025-04-19

Methyl 2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dinitrobenzoate
• 2,6-dinitroBenzoic acid methyl ester
• Benzoic acid,2,6-dinitro-, methyl ester
• 2,6-Dinitrobenzoesaeuremethylester
• 2,6-Dinitro-benzoesaeure-methylester
• 2,6-Di-nitro-benzoesaure-methylester
• 2,6-dinitro-benzoic acid methyl ester
• Methyl-2,6-dinitrobenzoat
• NSC337976
• MFCD18651712
• CS-0452339
• AKOS022183107
• A913404
• FT-0751788
• SY013039
• 42087-82-1
• SCHEMBL11398188
• AC6113
• AC-23459
• YZRFTJSIVVNRMI-UHFFFAOYSA-N
• CS-11268
• DTXSID70318881
• NSC-337976
• DB-070255

• MDL： MFCD18651712
• Inchi： 1S/C8H6N2O6/c1-16-8(11)7-5(9(12)13)3-2-4-6(7)10(14)15/h2-4H,1H3
• InChI Key： YZRFTJSIVVNRMI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.02258
• Monoisotopic Mass: 226.022586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.497
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.592
• PSA: 112.58